Cas no 7470-23-7 (2-Propenoic acid,3-(9-phenanthrenyl)-, methyl ester)
7470-23-7 structure
Product Name:2-Propenoic acid,3-(9-phenanthrenyl)-, methyl ester
CAS No:7470-23-7
MF:C18H14O2
MW:262.302565097809
CID:577812
PubChem ID:5385277
Update Time:2025-04-19
2-Propenoic acid,3-(9-phenanthrenyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid,3-(9-phenanthrenyl)-, methyl ester
- NSC-402394
- 7470-23-7
- DTXSID30419661
- NSC402394
-
- Inchi: 1S/C18H14O2/c1-20-18(19)11-10-14-12-13-6-2-3-7-15(13)17-9-5-4-8-16(14)17/h2-12H,1H3/b11-10-
- InChI Key: BYDXUJLUIZYTQR-KHPPLWFESA-N
- SMILES: O(C)C(/C=C\C1C=C2C=CC=CC2=C2C=CC=CC2=1)=O
Computed Properties
- Exact Mass: 262.09942
- Monoisotopic Mass: 262.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.199
- Boiling Point: 454.3°Cat760mmHg
- Flash Point: 307.9°C
- Refractive Index: 1.697
- PSA: 26.3
- LogP: 4.17920
2-Propenoic acid,3-(9-phenanthrenyl)-, methyl ester Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
7470-23-7 (2-Propenoic acid,3-(9-phenanthrenyl)-, methyl ester) Related Products
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